Cas no 79630-21-0 (Benzamide, 4-methyl-N-1-naphthalenyl-)

• Product Name: Benzamide, 4-methyl-N-1-naphthalenyl-
• CAS No: 79630-21-0
• MF: C₁₈H₁₅NO
• MW: 261.317804574966
• CID: 532568
• PubChem ID: 531834
• Update Time: 2025-10-21

Benzamide, 4-methyl-N-1-naphthalenyl- Chemical and Physical Properties

Names and Identifiers

• Benzamide, 4-methyl-N-1-naphthalenyl-
• 4-methyl-N-naphthalen-1-ylbenzamide
• Benzamide, N-(1-naphthyl)-4-methyl-
• 4-methyl-N-(1-naphthyl)benzamide
• 4-methyl-N-1-naphthylbenzamide
• DTXSID00336275
• SMR000554946
• SCHEMBL3679744
• CHEMBL1436890
• 4-Methyl-N-naphthalen-1-yl-benzamide
• SR-01000416264
• HMS2879D04
• SR-01000416264-1
• URUKLNMVYAVDAS-UHFFFAOYSA-N
• 4-methyl-N-(naphthalen-1-yl)benzamide
• AKOS000649678
• 79630-21-0
• MLS001194669

• MDL： MFCD00859137
• Inchi： 1S/C18H15NO/c1-13-9-11-15(12-10-13)18(20)19-17-8-4-6-14-5-2-3-7-16(14)17/h2-12H,1H3,(H,19,20)
• InChI Key： URUKLNMVYAVDAS-UHFFFAOYSA-N
• SMILES： O=C(C1C=CC(C)=CC=1)NC1=CC=CC2C=CC=CC1=2

Computed Properties

• Exact Mass: 261.115364102g/mol
• Monoisotopic Mass: 261.115364102g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 2
• Heavy Atom Count: 20
• Rotatable Bond Count: 3
• Complexity: 332
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 3.7
• Topological Polar Surface Area: 29.1Ų

Additional information on Benzamide, 4-methyl-N-1-naphthalenyl-

Benzamide, 4-methyl-N-1-naphthalenyl- (CAS No. 79630-21-0): A Comprehensive Overview

Benzamide, 4-methyl-N-1-naphthalenyl- (CAS No. 79630-21-0) is a versatile organic compound that has garnered significant attention in the fields of medicinal chemistry and pharmaceutical research. This compound, also known as 4-Methyl-N-(1-naphthyl)benzamide, is characterized by its unique molecular structure, which includes a benzamide moiety and a naphthalene ring. These structural features contribute to its diverse range of biological activities and potential applications in drug development.

The molecular formula of 4-Methyl-N-(1-naphthyl)benzamide is C₁₅H₁₃NO₂, and its molecular weight is approximately 239.27 g/mol. The compound is a white to off-white crystalline solid at room temperature and is soluble in common organic solvents such as ethanol, methanol, and dimethyl sulfoxide (DMSO). Its physical and chemical properties make it suitable for various analytical and synthetic processes.

In recent years, 4-Methyl-N-(1-naphthyl)benzamide has been the subject of numerous studies aimed at elucidating its biological activities and potential therapeutic applications. One of the key areas of research has been its anti-inflammatory properties. Studies have shown that this compound can inhibit the production of pro-inflammatory cytokines such as interleukin-6 (IL-6) and tumor necrosis factor-alpha (TNF-α), making it a promising candidate for the treatment of inflammatory diseases.

Another significant area of interest is the compound's potential as an anticancer agent. Research has demonstrated that 4-Methyl-N-(1-naphthyl)benzamide can induce apoptosis in various cancer cell lines, including those derived from breast, lung, and colon cancers. The mechanism of action appears to involve the modulation of signaling pathways such as the mitogen-activated protein kinase (MAPK) pathway and the phosphatidylinositol 3-kinase (PI3K)/Akt pathway, which are known to play crucial roles in cancer cell survival and proliferation.

Beyond its anti-inflammatory and anticancer properties, 4-Methyl-N-(1-naphthyl)benzamide has also been investigated for its neuroprotective effects. Studies have shown that this compound can protect neurons from oxidative stress-induced damage, which is a common feature in neurodegenerative diseases such as Alzheimer's disease and Parkinson's disease. The neuroprotective effects are thought to be mediated by the compound's ability to scavenge free radicals and inhibit the activation of microglia, which are key players in neuroinflammation.

The pharmacokinetic properties of 4-Methyl-N-(1-naphthyl)benzamide have also been studied to assess its suitability for therapeutic use. Preclinical studies have shown that the compound has good oral bioavailability and a favorable pharmacokinetic profile, with a half-life that allows for once-daily dosing in animal models. These findings suggest that 4-Methyl-N-(1-naphthyl)benzamide could be developed into an effective oral medication for various diseases.

In addition to its therapeutic potential, 4-Methyl-N-(1-naphthyl)benzamide has also found applications in chemical synthesis and materials science. Its unique structural features make it a valuable building block for the synthesis of more complex molecules with diverse functionalities. For example, it can be used as a precursor for the synthesis of functionalized polymers with tunable properties, which have applications in areas such as drug delivery systems and electronic materials.

Despite its promising properties, further research is needed to fully understand the mechanisms underlying the biological activities of 4-Methyl-N-(1-naphthyl)benzamide and to optimize its use in therapeutic settings. Ongoing clinical trials are evaluating its safety and efficacy in humans, with preliminary results showing promising outcomes. These trials are crucial for translating the preclinical findings into clinical practice and bringing this compound closer to becoming a viable treatment option for various diseases.

In conclusion, Benzamide, 4-methyl-N-1-naphthalenyl- (CAS No. 79630-21-0) is a multifaceted compound with a wide range of potential applications in medicine and materials science. Its unique molecular structure confers it with anti-inflammatory, anticancer, and neuroprotective properties, making it an exciting target for further research and development. As more studies are conducted, it is likely that new applications for this compound will be discovered, further expanding its impact on human health and well-being.